3,5-dimethoxy-N-(2-{[4-methyl-6-(1-piperidinyl)-2-pyrimidinyl]amino}ethyl)benzamide

• IUPAC Name: 3,5-dimethoxy-N-[2-[(4-methyl-6-piperidin-1-ylpyrimidin-2-yl)amino]ethyl]benzamide
• InChI: InChI=1S/C21H29N5O3/c1-15-11-19(26-9-5-4-6-10-26)25-21(24-15)23-8-7-22-20(27)16-12-17(28-2)14-18(13-16)29-3/h11-14H,4-10H2,1-3H3,(H,22,27)(H,23,24,25)
• InChI Key: HZABQZXXNSYGSH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)NCCNC(=O)C2=CC(=CC(=C2)OC)OC)N3CCCCC3
• Molecular Formula: C21H29N5O3
• Molecular Weight: 399.5 g/mol

Description

The compound “3,5-dimethoxy-N-(2-{[4-methyl-6-(1-piperidinyl)-2-pyrimidinyl]amino}ethyl)benzamide” is a complex organic molecule. It contains a benzamide moiety, which is the simplest amide derivative of benzoic acid. It also contains a 4,6-dimethoxy-1,3,5-triazin-2-yl moiety, which is commonly used for activation of carboxylic acids, particularly for amide synthesis.

Synthesis Analysis

The synthesis of such a compound would likely involve the coupling of a carboxylic acid with an amine. A common reagent used for this reaction is 4-(4,6-dimethoxy-1,3,5-triazin-2-yl)-4-methyl-morpholinium chloride (DMTMM). The mechanism of DMTMM coupling is similar to other common amide coupling reactions involving activated carboxylic acids.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple functional groups. It would contain a benzamide moiety, a 4,6-dimethoxy-1,3,5-triazin-2-yl moiety, and a 4-methyl-6-(1-piperidinyl)-2-pyrimidinyl moiety.

Chemical Reactions Analysis

The compound could undergo a variety of chemical reactions, depending on the conditions and reagents used. For example, it could participate in further amide coupling reactions with other carboxylic acids, using DMTMM as a reagent.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. For example, benzamide, one of its components, appears as a white solid and is slightly soluble in water. DMTMM, another component, is also a solid.

Scientific Research Applications

Synthesis and Biological Evaluation

Compounds with complex structures including pyrimidine and benzamide derivatives have been extensively studied for their synthesis methodologies and biological activities. For example, the synthesis of novel heterocyclic compounds derived from visnagenone and khellinone has shown potential anti-inflammatory and analgesic activities, indicating the importance of these structures in medicinal chemistry (Abu‐Hashem, Al-Hussain, & Zaki, 2020). Such compounds are used as a foundation to prepare many new heterocyclic compounds, highlighting the versatility and potential of these molecular frameworks in developing therapeutic agents.

Anticancer and Anti-inflammatory Applications

The development of novel pyrazolopyrimidines derivatives has been noted for their anticancer and anti-5-lipoxygenase agents, demonstrating the therapeutic potential of pyrimidine derivatives in treating cancer and inflammation (Rahmouni et al., 2016). These studies illustrate the importance of structural modification and synthesis of novel compounds for discovering new therapeutic agents.

Antimicrobial Activity

The synthesis of new pyrimidinone and oxazinone derivatives fused with thiophene rings has shown significant antimicrobial activities, indicating the role of these compounds in developing new antimicrobial agents (Hossan et al., 2012). This research underscores the potential of pyrimidine derivatives in addressing the growing concern of antimicrobial resistance.

Tyrosine Kinase Inhibition

Flumatinib, a compound structurally related to the specified chemical, has been studied for its metabolism in chronic myelogenous leukemia patients, indicating the significant role of such compounds in cancer therapy as tyrosine kinase inhibitors (Gong et al., 2010). These findings highlight the importance of understanding the metabolic pathways of these compounds in developing effective cancer treatments.

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact molecular structure. For example, DMTMM can cause damage to the skin and eyes and may be toxic if ingested.